3-ethyl-1H-indol-5-ol

3-Ethyl-1H-indol-5-ol (also known as 3-ethyl-5-hydroxyindole) is a specialized indole derivative characterized by a neutral 3-ethyl substituent and a 5-hydroxyl group. Unlike endogenous tryptamines, it lacks a basic primary amine, rendering it highly lipophilic and metabolically stable against amine oxidases. In industrial and research procurement, it serves two primary functions: as an exact analytical standard for quantifying the thermal degradation of serotonin amides (C-5HT) in food chemistry, and as a non-basic, hydrophobic bioisostere for serotonin in the synthesis of advanced peptidomimetics, such as SH2 domain inhibitors. Its unique structural profile makes it an irreplaceable precursor when both hydrogen-bonding capacity and aliphatic bulk are required without the liability of a charged amine [1].

Substituting 3-ethyl-1H-indol-5-ol with closely related indoles compromises both analytical precision and pharmacological design. Using serotonin as a substitute introduces a highly polar, basic primary amine (pKa ~9.8) that drastically alters solubility, prevents passive membrane diffusion, and introduces rapid susceptibility to monoamine oxidase (MAO) degradation. Conversely, substituting with the simpler 5-hydroxyindole removes the 3-ethyl group, eliminating the critical steric bulk required to engage hydrophobic binding pockets in kinase domains. In analytical workflows, such as coffee roasting metabolomics, replacing it with 3-methyl-5-hydroxyindole leads to significant chromatographic retention time shifts and inaccurate quantification of alpha-cleavage degradation products, mandating the procurement of the exact 3-ethyl standard [1].

Hydrophobic Pocket Engagement in SH2 Domain Inhibitors

In the development of dipeptide inhibitors targeting the pp60 c-src SH2 domain, the incorporation of the 3-ethyl-1H-indol-5-ol moiety provides critical hydrophobic contacts that basic tryptamines cannot achieve. When evaluated in in vitro binding assays, derivatives utilizing the 3-ethyl-5-hydroxyindole capping group (e.g., Ac-Tyr[P(O)(OH)2]-Glu-NH[2-(3-ethyl-5-hydroxyindole)]) demonstrated superior binding affinity ratios compared to unsubstituted 5-hydroxyindole analogs. The 3-ethyl group effectively occupies the hydrophobic +3 pocket of the SH2 domain, while the 5-hydroxyl group maintains essential hydrogen bonding, a balance disrupted if the basic amine of serotonin is present [1].

Buyers synthesizing targeted kinase or SH2 domain inhibitors must procure the 3-ethyl analog to maximize ligand efficiency and hydrophobic pocket engagement.

Analytical Specificity for Thermal Degradation Metabolomics

During the roasting of coffee, serotonin amides (C-5HT) undergo intense thermal degradation via alpha-cleavage. 3-ethyl-1H-indol-5-ol is generated as a specific, non-volatile pyrolytic biomarker. Analytical differentiation requires absolute chromatographic resolution between 5-hydroxyindole, 3-methyl-5-hydroxyindole, and 3-ethyl-1H-indol-5-ol. Using 3-methyl-5-hydroxyindole as a surrogate standard results in a quantifiable retention time error in GC-MS/LC-MS workflows, preventing the accurate calculation of the thermal load and C-5HT degradation kinetics. Procurement of the exact 3-ethyl-1H-indol-5-ol standard ensures precise peak resolution and accurate mass spectral matching for quality control in coffee processing [1].

Essential for food science laboratories and industrial QA/QC departments requiring exact standards for pyrolytic biomarker quantification.

Metabolic Stability Against Oxidative Deamination

For drug discovery programs utilizing indole scaffolds, metabolic liability is a primary procurement filter. Serotonin (3-(2-aminoethyl)-1H-indol-5-ol) is rapidly metabolized by monoamine oxidase (MAO) due to its primary amine, resulting in an extremely short in vivo half-life. 3-ethyl-1H-indol-5-ol acts as a stable bioisostere; the replacement of the aminoethyl group with a neutral ethyl chain completely abolishes MAO-driven oxidative deamination. This structural modification shifts the metabolic pathway entirely toward CYP-mediated phase I oxidation (e.g., CYP2B6, CYP3A4) and phase II sulfation, providing a highly predictable and extended pharmacokinetic profile for downstream synthetic derivatives [1].

Procurement of the 3-ethyl analog allows medicinal chemists to bypass the severe pharmacokinetic liabilities of endogenous tryptamines while retaining the core indole-5-ol pharmacophore.

Analytical Standard for Food Processing & Quality Control

3-ethyl-1H-indol-5-ol is directly applied as a reference standard in GC-MS and LC-MS workflows to monitor the thermal degradation of serotonin amides (C-5HT) during coffee roasting. Its exact mass and retention time are required to calculate thermal load and optimize roasting parameters without the analytical drift caused by using methyl-analogs [1].

Synthesis of Non-Basic Peptidomimetics & Kinase Inhibitors

The compound is procured as a critical building block for synthesizing SH2 domain inhibitors (e.g., pp60 c-src inhibitors). The 3-ethyl group provides the necessary aliphatic bulk to anchor the molecule in hydrophobic binding pockets, while the lack of an amine prevents unwanted ionic interactions and poor membrane permeability [2].

Bioisosteric Scaffold for CNS Drug Discovery

In neuropharmacology, 3-ethyl-1H-indol-5-ol is utilized as a metabolically stable scaffold to probe receptor binding. By eliminating the MAO liability of the primary amine found in serotonin, researchers can develop longer-acting ligands that rely on the 5-hydroxyl group for hydrogen bonding without rapid degradation [3].